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Compound of Interest

Compound Name: Isopropanol hydrochloride

CAS No.: 24813-66-9

Cat. No.: B15895228

Get Quote

A Note on Chemical Nomenclature: The term "Isopropanol Hydrochloride" is chemically

imprecise. Isopropanol, an alcohol, is a neutral molecule and does not readily form a stable salt

with hydrochloric acid. This guide addresses the physical properties of Isopropylamine

Hydrochloride (CAS No. 15572-56-2), the correct name for the stable, crystalline salt formed

from the reaction of isopropylamine and hydrochloric acid.[1][2] This compound is also known

as 2-aminopropane hydrochloride or isopropylammonium chloride.[1][3] It is a vital intermediate

in the synthesis of pharmaceuticals and other specialty chemicals.[1][4]

Molecular and Structural Properties
Isopropylamine hydrochloride is a simple aliphatic amine salt. The core structure consists of a

propane chain with an amino group at the second carbon (propan-2-amine), which has been

protonated by hydrochloric acid to form the isopropylammonium cation and a chloride anion.[1]

[5]

Chemical Formula and Molecular Weight
The chemical formula for isopropylamine hydrochloride is C₃H₉N·HCl[2][6], or more explicitly as

C₃H₁₀ClN.[4][7][8][9][10] Its calculated molecular weight is approximately 95.57 g/mol .[2][8][9]
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[11]

Table 1: Core Molecular Identifiers

Property Value Source(s)

CAS Number 15572-56-2 [1][2][7]

Molecular Formula C₃H₁₀ClN [4][7][8][9][10]

Molecular Weight 95.57 g/mol [2][8][9][11]

Canonical SMILES CC(C)N.Cl [4]

| InChIKey | ISYORFGKSZLPNW-UHFFFAOYSA-N |[4][12] |

Spectroscopic Profile
Spectroscopic analysis is fundamental for the structural confirmation and purity assessment of

chemical compounds. For isopropylamine hydrochloride, NMR and IR spectroscopy provide

definitive fingerprints.

¹H NMR (Proton NMR): In a D₂O solvent, the proton NMR spectrum is characterized by two

main signals corresponding to the distinct proton environments in the isopropylammonium

cation.[13]

¹³C NMR (Carbon NMR): The carbon NMR spectrum provides information about the carbon

skeleton of the molecule.[14]

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the

N-H bonds of the ammonium group and the C-H bonds of the alkyl groups.[4][12][15] The

presence of broad absorptions in the 2400-3000 cm⁻¹ range is typical for amine salts.

Expert Insight: When analyzing the IR spectrum of an amine salt like this, the broadness of the

N-H stretch is a key indicator. This broadening is due to hydrogen bonding and is a classic sign

that the primary amine has been successfully protonated to form the ammonium salt.
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The physical state and thermal behavior of a compound are critical for its handling, storage,

and application in various processes.

Physical Appearance and Odor
Isopropylamine hydrochloride is a white to almost white crystalline powder or solid.[3][4][5]

While the parent isopropylamine has a strong ammonia-like odor[16], the salt form is generally

less volatile, though it may retain a pungent odor.[8]

Thermal Analysis
The melting point is a key indicator of purity. For isopropylamine hydrochloride, there is a

consensus in the literature, though with some slight variation.

Table 2: Thermal Properties

Property Value Source(s)

Melting Point 160 °C (320 °F) [3][7][8][10][17]

Boiling Point Not applicable (decomposes)

| Flash Point | Not applicable |[3][7][10] |

A melting point of 160°C is the most frequently cited value.[3][7][8][10][17] Some sources

provide a range, such as 139-150 °C, which may reflect differences in purity or experimental

conditions.[1]

Workflow: Melting Point Determination via Differential
Scanning Calorimetry (DSC)
Causality: DSC is the preferred method over traditional melting point apparatus for its high

precision and ability to detect thermal events like decomposition. A slow, controlled heating rate

is crucial to ensure the sample reaches thermal equilibrium, providing a sharp and accurate

melting endotherm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/I0166_EU_6N.pdf
https://www.guidechem.com/encyclopedia/isopropylamine-hydrochloride-dic111063.html
https://cymitquimica.com/cas/15572-56-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine
https://www.chembk.com/en/chem/Isopropylamine%20Hydrochloride
https://www.tcichemicals.com/BE/en/sds/I0166_EU_6N.pdf
https://www.chemsrc.com/en/cas/15572-56-2_1191510.html
https://www.chembk.com/en/chem/Isopropylamine%20Hydrochloride
https://www.nbinno.com/chemical/15572-56-2.html
https://labproinc.com/products/isopropylamine-hydrochloride-100g-i0166-100g
https://www.tcichemicals.com/BE/en/sds/I0166_EU_6N.pdf
https://www.chemsrc.com/en/cas/15572-56-2_1191510.html
https://www.nbinno.com/chemical/15572-56-2.html
https://www.tcichemicals.com/BE/en/sds/I0166_EU_6N.pdf
https://www.chemsrc.com/en/cas/15572-56-2_1191510.html
https://www.chembk.com/en/chem/Isopropylamine%20Hydrochloride
https://www.nbinno.com/chemical/15572-56-2.html
https://labproinc.com/products/isopropylamine-hydrochloride-100g-i0166-100g
https://store.apolloscientific.co.uk/product/isopropylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15895228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation DSC Analysis Data Interpretation

Weigh 1-5 mg of
Isopropylamine HCl
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aluminum DSC pan

Accurately Place sample and
reference pan in DSC cell

Heat at 5-10 °C/min
under N2 purge

Record heat flow
vs. temperature

Identify endotherm peak
(Onset = Melting Point)

Click to download full resolution via product page

Caption: Workflow for precise melting point determination using DSC.

Solubility Profile
Solubility is a critical parameter for drug development, reaction chemistry, and purification

processes.

Table 3: Solubility Data

Solvent Solubility Source(s)

Water Soluble / Miscible [4][8][18]

Ethanol Soluble / Miscible [4][8]

Ether Soluble [4][8]

Acetone Very Soluble [4]

Benzene Soluble [4]

| Chloroform | Soluble |[4] |

Isopropylamine hydrochloride's high solubility in water and polar organic solvents like ethanol is

expected for a low molecular weight ionic salt.[4][8] This property is advantageous for its use in

aqueous reaction media and for purification via recrystallization.

Other Key Physical Properties
Density
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The density is reported as 0.719 g/cm³.[7][10] This value is likely the bulk density of the

powder, as the true density of the crystal would be higher.

Hygroscopicity
The compound is described as hygroscopic, meaning it can absorb moisture from the air.[5][17]

Trustworthiness Insight: The hygroscopic nature of isopropylamine hydrochloride necessitates

specific handling and storage protocols. It should be stored in a tightly sealed container under

an inert atmosphere (e.g., nitrogen or argon) at room temperature to prevent degradation and

clumping due to water absorption.[6][8] This self-validating protocol ensures the integrity of the

material is maintained between experiments.

Safety and Handling
As a chemical intermediate, proper handling is essential. Isopropylamine hydrochloride is

classified as an irritant, causing skin and serious eye irritation.[3][8][18][19][20] It may also

cause respiratory irritation.[1][19][20]

Mandatory Safety Protocols:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,

and a lab coat.[3][8][19][20]

Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling

dust.[19][20]

Handling: Avoid generating dust.[19] Wash hands thoroughly after handling.[3]

Storage: Store in a cool, dry place in a tightly sealed container, protected from moisture.[6]

[20]
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Caption: Essential safety and handling protocols for Isopropylamine HCl.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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